Cas no 6187-89-9 (3-methyl-1,2-benzothiazole)

• Product Name: 3-methyl-1,2-benzothiazole
• CAS No: 6187-89-9
• MF: C₈H₇NS
• MW: 149.212880373001
• MDL: MFCD18451373
• CID: 1630695
• PubChem ID: 80321
• Update Time: 2025-04-21

3-methyl-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1,2-benzothiazole
• 1,2-Benzisothiazole, 3-methyl-
• 3-Methyl-1,2-benzisothiazole
• 1,2-Benzisothiazole,3-methyl
• 3-Methyl-1,2-benzoisothiazole
• 3-Methylbenz[d]isothiazole
• 3-methylbenzo[d]isothiazole
• 3-methylbenzo-1,2-thiazole
• BEN737
• 3-methylbenzoisothiazole
• SCHEMBL12329
• DAEGDNYLKMKZRG-UHFFFAOYSA-N
• EN300-94217
• G47220
• DTXSID90210853
• 6187-89-9
• DB-194126

• MDL： MFCD18451373
• Inchi： 1S/C8H7NS/c1-6-7-4-2-3-5-8(7)10-9-6/h2-5H,1H3
• InChI Key： DAEGDNYLKMKZRG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C)=N1

Computed Properties

• Exact Mass: 149.03000
• Monoisotopic Mass: 149.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 2.60470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles